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Compound of Interest |

2,2'-Azobis(2-Sulphonato-4,1-

phenylene)vinylene(3-sulphonato-

Compound Name: 4,1-phenylene)bis2H-naphthol,2-
dtriazole-5-sulphonate (sodium
salt)
Cat. No.: B082802
. J

Technical Guide: Direct Yellow 106 Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Direct Yellow 106 sodium salt, a stilbene azo dye. The information is curated for
researchers, scientists, and professionals in drug development who may encounter this
molecule.

Core Chemical Data

Direct Yellow 106 is a complex anionic dye belonging to the stilbene and azo classification of
chemical structures. Its properties are summarized below.
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Property Value Reference
Chemical Formula CasH26NsNasO18Se [1112][3]
Molecular Weight 1333.10 g/mol [1103114]
CAS Registry Number 12222-60-5 [1]

C.l. Name Direct Yellow 106, 40300 [1]
Molecular Structure Type Single Azo, Stilbene [1]
Appearance Orange-yellow powder [5]
Solubility Soluble in water [5]

Synthesis and Manufacturing

The manufacturing process for Direct Yellow 106 involves a multi-step chemical synthesis. The
key steps include the diazotization of 2-(2-sulfo-4-nitrostyryl)-5-aminobenzenesulfonic acid,
which is then coupled with 4-aminonaphthalene-1-sulfonic acid. This is followed by oxidation
and reduction reactions to yield the final dye molecule.

Representative Experimental Protocol for Stilbene Azo
Dye Synthesis

A detailed, publicly available experimental protocol for the synthesis of Direct Yellow 106 is not
readily accessible, as is common for many commercial dyes. However, a representative
procedure for the synthesis of similar symmetrical disazo direct dyes derived from a stilbene
core is outlined below. This protocol is based on general methodologies for this class of
compounds and should be adapted and optimized for specific laboratory conditions.

Disclaimer: This is a generalized protocol and may not reflect the exact industrial synthesis of
Direct Yellow 106. Appropriate safety precautions should be taken when handling all chemicals.

Step 1: Bis-diazotization of a Diaminostilbene Derivative

o A solution of the starting diamino stilbene sulfonic acid derivative is prepared in an acidic
aqueous medium (e.g., hydrochloric acid).
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e The solution is cooled to 0-5 °C in an ice bath.

e A solution of sodium nitrite in water is added dropwise while maintaining the low temperature
to facilitate the formation of the bis-diazonium salt.

Step 2: Azo Coupling

e The coupling component (in the case of Direct Yellow 106, a derivative of 4-
aminonaphthalene-1-sulfonic acid) is dissolved in an alkaline aqueous solution (e.g., sodium
carbonate solution).

e The suspension of the bis-diazonium salt from Step 1 is slowly added to the solution of the
coupling component, with vigorous stirring.

e The reaction is typically carried out at a low temperature (around 10°C) and the pH is
maintained in the alkaline range (pH ~8-9) to promote the coupling reaction.

e The reaction is monitored for completion, which can take several hours.
Step 3: Subsequent Oxidation and Reduction
» Following the coupling reaction, the intermediate product is subjected to an oxidation step.

e A subsequent reduction step, for which glucose and sodium hydroxide are used in the
described manufacturing method for Direct Yellow 106, is then carried out to form the final
structure.

Step 4: Isolation and Purification
e The resulting dye is precipitated from the reaction mixture.

e The solid product is collected by filtration and washed with a salt solution to remove
impurities.

o Further purification can be achieved by recrystallization from a suitable solvent mixture.

Logical Relationship Diagram
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The following diagram illustrates the relationship between the constituent parts of the Direct
Yellow 106 sodium salt molecule and its overall molecular formula and weight.

Caption: Relationship between the components and properties of Direct Yellow 106 sodium
salt.

Biological Activity and Signaling Pathways

Currently, there is no scientific literature to suggest that Direct Yellow 106 has any specific
biological activity or interacts with cellular signaling pathways. Its primary application is as a
colorant for cellulosic materials such as cotton and paper. Research on this molecule is
predominantly focused on its dyeing properties and its degradation for environmental
remediation purposes. Therefore, it is not a candidate for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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